Cas no 2229144-08-3 (1-(2-chloro-5-methylphenyl)-2,2-difluorocyclopropylmethanamine)

• Product Name: 1-(2-chloro-5-methylphenyl)-2,2-difluorocyclopropylmethanamine
• CAS No: 2229144-08-3
• MF: C₁₁H₁₂ClF₂N
• MW: 231.66948890686
• CID: 5766954
• PubChem ID: 165899965
• Update Time: 2025-10-06

1-(2-chloro-5-methylphenyl)-2,2-difluorocyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2229144-08-3
• [1-(2-chloro-5-methylphenyl)-2,2-difluorocyclopropyl]methanamine
• EN300-1943270
• 1-(2-chloro-5-methylphenyl)-2,2-difluorocyclopropylmethanamine

• Inchi： 1S/C11H12ClF2N/c1-7-2-3-9(12)8(4-7)10(6-15)5-11(10,13)14/h2-4H,5-6,15H2,1H3
• InChI Key： VRXYCVJZDHPLQW-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C)C=C1C1(CN)CC1(F)F

Computed Properties

• Exact Mass: 231.0626334g/mol
• Monoisotopic Mass: 231.0626334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Additional information on 1-(2-chloro-5-methylphenyl)-2,2-difluorocyclopropylmethanamine

Introduction to 1-(2-chloro-5-methylphenyl)-2,2-difluorocyclopropylmethanamine (CAS No. 2229144-08-3)

1-(2-chloro-5-methylphenyl)-2,2-difluorocyclopropylmethanamine (CAS No. 2229144-08-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. This introduction aims to provide a comprehensive overview of the chemical properties, synthesis methods, biological activities, and recent research developments associated with this compound.

The molecular structure of 1-(2-chloro-5-methylphenyl)-2,2-difluorocyclopropylmethanamine is notable for its cyclopropyl ring and the presence of chlorine and fluorine atoms. These structural elements contribute to its distinct chemical and biological properties. The cyclopropyl ring, a three-membered cyclic structure, imparts rigidity and conformational constraint to the molecule, which can influence its interactions with biological targets. The chlorine and fluorine substituents enhance the lipophilicity and metabolic stability of the compound, making it an attractive candidate for drug development.

In terms of synthesis, 1-(2-chloro-5-methylphenyl)-2,2-difluorocyclopropylmethanamine can be prepared through a series of well-defined chemical reactions. One common approach involves the reaction of 1-(2-chloro-5-methylphenyl)cyclopropanecarbaldehyde with difluoroacetic acid followed by reduction to form the amine. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production.

The biological activities of 1-(2-chloro-5-methylphenyl)-2,2-difluorocyclopropylmethanamine have been extensively studied in recent years. Research has shown that this compound exhibits potent activity against various biological targets, including enzymes and receptors. For instance, it has been reported to inhibit the activity of certain kinases involved in cancer cell proliferation and survival. Additionally, studies have demonstrated its potential as a modulator of G protein-coupled receptors (GPCRs), which are important targets for many therapeutic agents.

In the context of medicinal chemistry, 1-(2-chloro-5-methylphenyl)-2,2-difluorocyclopropylmethanamine has been evaluated for its pharmacological properties. Preclinical studies have indicated that it possesses favorable pharmacokinetic profiles, including good oral bioavailability and low toxicity. These properties make it a promising lead compound for further optimization and development into potential therapeutic agents.

Recent advancements in computational chemistry have also contributed to our understanding of 1-(2-chloro-5-methylphenyl)-2,2-difluorocyclopropylmethanamine. Molecular modeling studies have provided insights into its binding modes and interactions with target proteins. These computational tools have facilitated the rational design of analogs with improved potency and selectivity.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(2-chloro-5-methylphenyl)-2,2-difluorocyclopropylmethanamine in various disease conditions. Preliminary results from phase I trials have shown that it is well-tolerated by patients and exhibits promising therapeutic effects. Further clinical studies are needed to fully assess its potential as a novel therapeutic agent.

In conclusion, 1-(2-chloro-5-methylphenyl)-2,2-difluorocyclopropylmethanamine (CAS No. 2229144-08-3) is a promising compound with a unique chemical structure and diverse biological activities. Its potential applications in drug development are supported by robust preclinical data and ongoing clinical trials. As research in this area continues to advance, it is likely that this compound will play a significant role in the development of new therapeutic strategies for various diseases.